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Compound of Interest

Compound Name: 2-Amino-4-bromobenzonitrile

Cat. No.: B1277943

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-Amino-
4-bromobenzonitrile (CAS No. 304858-65-9), a key building block in pharmaceutical and
chemical research. This document synthesizes available data on its physical and chemical

properties, toxicological profile, and handling procedures to ensure its safe use in a laboratory
setting.

Chemical and Physical Properties

2-Amino-4-bromobenzonitrile is a solid organic compound with the molecular formula
C7HsBrN2.[1][2] It is important to understand its physical characteristics to ensure proper
handling and storage.
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Property Value Reference
CAS Number 304858-65-9 [11[2]
Molecular Formula C7HsBrN2 [1]12]
Molecular Weight 197.03 g/mol [3]

Physical Form Solid [3114]

Purity >98% [3]

Melting Point 163-166°C [4]

Room temperature, in a dark,
Storage Temperature ) [3]
inert atmosphere

Toxicological Information and Hazard Classification

While specific quantitative toxicological data such as LD50 and LC50 values for 2-Amino-4-
bromobenzonitrile are not readily available in the public domain, the compound is classified
as harmful and an irritant based on available safety data sheets.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://fluorochem.co.uk/product/F077493/
https://www.scbt.com/p/2-amino-4-bromobenzonitrile-304858-65-9
https://fluorochem.co.uk/product/F077493/
https://www.scbt.com/p/2-amino-4-bromobenzonitrile-304858-65-9
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d70072f?context=bbe
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d70072f?context=bbe
https://aksci.com/item_detail.php?cat=X3076
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d70072f?context=bbe
https://aksci.com/item_detail.php?cat=X3076
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh2d70072f?context=bbe
https://www.benchchem.com/product/b1277943?utm_src=pdf-body
https://www.benchchem.com/product/b1277943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category GHS Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

(Data sourced from Fluorochem Safety Data Sheet)[1]
Signal Word: Warning[1][3]
GHS Pictograms:[1][3]

e GHSO07: Exclamation Mark

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and toxicological
properties of 2-Amino-4-bromobenzonitrile are not explicitly provided in the reviewed safety
data sheets. However, standard OECD (Organisation for Economic Co-operation and
Development) guidelines are typically followed for such characterizations. For instance:

¢ Melting Point: Determined using methods such as OECD Guideline 102 (Melting
Point/Melting Range).

¢ Acute Oral Toxicity: Generally determined following protocols like OECD Guideline 420
(Acute Oral Toxicity - Fixed Dose Procedure) or OECD Guideline 423 (Acute Oral Toxicity -
Acute Toxic Class Method).
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 Skin Irritation: Assessed using methods outlined in OECD Guideline 404 (Acute Dermal
Irritation/Corrosion).

e Eye Irritation: Determined according to OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Researchers requiring precise experimental details should refer to the specific guidelines under
which the substance was tested, if available from the supplier.

Safety and Handling Procedures

The following diagram outlines the logical workflow for the safe handling of 2-Amino-4-
bromobenzonitrile, from initial hazard assessment to emergency response.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1277943?utm_src=pdf-body
https://www.benchchem.com/product/b1277943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Hazard Identification & Assessment

Identify Hazards:
- Harmful if swallowed, inhaled, or in contact with skin
skin and serious eye iitation
- May cause respiratory iritation

!

Assess Risks
- Route of exposure (inhalation, ingestion, skin contact)
- Duration and frequency of handiing

Control Measures & Personal Protection

Engineering Controls:

- Use in a well-ventilated area
- Fume hood recommended

Personal Protective Equipment (PPE):
- Protective gloves (e.g., nitrile)
- Safety glasses with side-shields o goggles
- Lab coat

v

Safe Handling Practices:
- Avoid breathing dust
- Avoid contact with skin and eyes
- Wash hands thoroughly after handiing

Emergency Procedures

First Aid Measures:

Proper Storage: Sl REEpE - Inhalation: Move to fresh air Fire Fighting:
- Evacuate area o
- Keep container tightly closed ‘ : - Skin Contact: Wash with plenty of water - Use dry chemical, CO2, or alcohol-re:
- Wear appropriate PPE oniac . iemic 4 A
- Store in a dark, cool, dry place with inert atmosphere. L A T - Eye Contact: Rinse catiously with water for several minutes - Wear self-contained breathing appa
orb spil with inert mate place in a sutable or dispos - Ingestion: Call a poison center or doctor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fluorochem.co.uk [fluorochem.co.uk]

e 2. scht.com [scbt.com]

e 3. 2-Amino-4-bromobenzonitrile | 304858-65-9 [sigmaaldrich.com]

e 4.304858-65-9 2-Amino-4-bromobenzonitrile AKSci X3076 [aksci.com]

« To cite this document: BenchChem. [In-Depth Technical Guide to the Safety of 2-Amino-4-
bromobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277943#2-amino-4-bromobenzonitrile-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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